molecular formula C14H19F2NO2 B7593116 N-[1-(2,5-difluorophenyl)propyl]-3-ethoxypropanamide

N-[1-(2,5-difluorophenyl)propyl]-3-ethoxypropanamide

Cat. No. B7593116
M. Wt: 271.30 g/mol
InChI Key: SYEZQFTUQWAMGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(2,5-difluorophenyl)propyl]-3-ethoxypropanamide, commonly known as DFPP, is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. DFPP belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to modulate the endocannabinoid system in the body.

Mechanism of Action

DFPP works by inhibiting the enzyme N-[1-(2,5-difluorophenyl)propyl]-3-ethoxypropanamide, which is responsible for breaking down endocannabinoids in the body. By inhibiting this compound, DFPP increases the levels of endocannabinoids in the body, which can have a variety of effects on the body and brain. Endocannabinoids are known to play a role in regulating pain, inflammation, mood, and appetite, among other things.
Biochemical and Physiological Effects
DFPP has been shown to have a variety of biochemical and physiological effects on the body. In animal studies, DFPP has been shown to reduce pain and inflammation, increase appetite, and improve mood and cognition. DFPP has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFPP in lab experiments is its high purity and yield. This makes it easy to obtain and use in experiments. DFPP is also a potent inhibitor of N-[1-(2,5-difluorophenyl)propyl]-3-ethoxypropanamide, which makes it a useful tool for studying the endocannabinoid system in the body.
One limitation of using DFPP in lab experiments is its potential for off-target effects. DFPP is not a selective inhibitor of this compound and can also inhibit other enzymes in the body. This can lead to unwanted side effects and make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on DFPP. One area of research is in the development of new analgesic drugs based on DFPP. Another area of research is in the development of new antidepressant and anxiolytic drugs based on DFPP. There is also potential for research on the use of DFPP in the treatment of other conditions, such as epilepsy and neurodegenerative diseases.
Conclusion
In conclusion, DFPP is a promising compound that has been extensively studied for its potential use in various scientific research applications. DFPP has been shown to be effective in reducing pain and inflammation, improving mood and cognition, and increasing appetite. DFPP is a potent inhibitor of N-[1-(2,5-difluorophenyl)propyl]-3-ethoxypropanamide, which makes it a useful tool for studying the endocannabinoid system in the body. While there are limitations to using DFPP in lab experiments, its high yield and purity make it a valuable tool for scientific research.

Synthesis Methods

DFPP can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the condensation of 2,5-difluorobenzylamine with ethyl 3-bromopropionate to form the intermediate ethyl 3-(2,5-difluorophenyl)propionate. This intermediate is then converted to DFPP via a two-step process involving hydrolysis and amidation. The final product is obtained in high yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

DFPP has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of pain management. DFPP has been shown to be effective in reducing pain and inflammation in animal models of chronic pain. This makes it a potential candidate for the development of new analgesic drugs.
Another area of research where DFPP has shown promise is in the treatment of anxiety and depression. DFPP has been shown to increase the levels of endocannabinoids in the brain, which are known to play a role in regulating mood and emotions. This makes it a potential candidate for the development of new antidepressant and anxiolytic drugs.

properties

IUPAC Name

N-[1-(2,5-difluorophenyl)propyl]-3-ethoxypropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19F2NO2/c1-3-13(17-14(18)7-8-19-4-2)11-9-10(15)5-6-12(11)16/h5-6,9,13H,3-4,7-8H2,1-2H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SYEZQFTUQWAMGX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1=C(C=CC(=C1)F)F)NC(=O)CCOCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19F2NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.